1-ethyl-6-fluoro-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one

• IUPAC Name: 1-ethyl-6-fluoro-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-7-morpholin-4-ylquinolin-4-one
• InChI: InChI=1S/C24H23FN4O4/c1-3-28-14-17(24-26-23(27-33-24)15-6-4-5-7-21(15)31-2)22(30)16-12-18(25)20(13-19(16)28)29-8-10-32-11-9-29/h4-7,12-14H,3,8-11H2,1-2H3
• InChI Key: XYZBFEOOPDRSDL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCOCC3)F)C4=NC(=NO4)C5=CC=CC=C5OC
• Molecular Formula: C24H23FN4O4
• Molecular Weight: 450.5 g/mol
• CAS No.: 1111026-51-7

Description

This compound belongs to the 1,4-dihydroquinolin-4-one class, characterized by a tricyclic core modified with substituents that enhance its pharmacological and physicochemical properties. The structure includes:

• 1-Ethyl group: Enhances lipophilicity and metabolic stability.
• 6-Fluoro substituent: Improves binding affinity to target proteins via halogen bonding.
• 3-[3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]: A heterocyclic moiety contributing to π-π stacking interactions and solubility modulation.
• 7-Morpholin-4-yl group: Introduces basicity, improving solubility and membrane permeability.

Biological Activity

Chemical Structure and Properties

The compound features a complex structure comprising a quinoline core substituted with various functional groups, including a fluoro group and an oxadiazole moiety. The presence of the oxadiazole ring is significant, as compounds containing this structure have been associated with diverse biological activities.

Structural Formula

$$\text{C}_{19}\text{H}_{22}\text{F}\text{N}_5\text{O}_2$$

Anticancer Activity

Recent studies have highlighted the anticancer potential of 1-ethyl-6-fluoro-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-7-(morpholin-4-yl)-1,4-dihydroquinolin-4-one. The following findings summarize its effects against various cancer cell lines:

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (breast)	0.48	Induces apoptosis via caspase activation
HCT-116 (colon)	0.78	Cell cycle arrest at G1 phase
A549 (lung)	1.54	Inhibition of proliferation
PC-3 (prostate)	0.67	Axl kinase inhibition

The compound exhibited IC50 values comparable to or lower than established anticancer agents like doxorubicin, indicating its potential as a lead compound for further development in cancer therapy .

The mechanisms underlying the anticancer effects include:

• Apoptosis Induction : Flow cytometry analyses indicated that treatment with the compound increased caspase 3/7 activity, leading to programmed cell death in cancer cells .
• Cell Cycle Arrest : The compound was shown to cause G1 phase arrest in MCF-7 cells, preventing further cell division and promoting apoptosis .
• Kinase Inhibition : Notably, the compound acts as an Axl kinase inhibitor, which is implicated in tumor growth and metastasis .

Study 1: Anticancer Efficacy

A recent study evaluated the efficacy of the compound against multiple cancer cell lines using standard cytotoxicity assays. The results demonstrated significant inhibition of cell growth across all tested lines, indicating broad-spectrum anticancer activity.

Study 2: Molecular Docking

Molecular docking studies have indicated strong interactions between the compound and key proteins involved in cancer progression. These studies suggest that modifications to the compound's structure could enhance its binding affinity and biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs share the 1,4-dihydroquinolin-4-one scaffold but differ in substituents, leading to variations in biological activity and physicochemical profiles. Key comparisons include:

Table 1: Structural and Functional Comparisons

Compound Name	Core Structure	Key Substituents	Hypothesized Impact
Target Compound	1,4-dihydroquinolin-4-one	1-Ethyl, 6-Fluoro, 3-(2-methoxyphenyl-oxadiazole), 7-Morpholinyl	Balanced solubility/binding; potential kinase inhibition
4-(1-acetamido-2-((N,4-dimethylphenyl)sulfonamido)ethyl)benzyl-7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate (7f)	1,4-dihydroquinoline-3-carboxylate	7-Chloro, 1-Cyclopropyl, 4-Benzyl sulfonamido	Enhanced bacterial topoisomerase inhibition; reduced solubility
REDX05237 (7-(4-amino-2,5-difluoro-phenyl)-5-ethyl-8-fluoro-6-methyl-oxazolo[4,5-c]quinolin-4-one)	Oxazolo[4,5-c]quinolin-4-one	5-Ethyl, 8-Fluoro, 6-Methyl, 7-(4-amino-2,5-difluorophenyl)	Improved DNA gyrase binding; possible cytotoxicity

Key Observations :

Substituent Effects: The morpholinyl group in the target compound likely improves aqueous solubility compared to the sulfonamido group in compound 7f, which may increase molecular weight and reduce permeability .

Fluorine Positioning :

• The 6-fluoro substituent in the target compound is conserved in 7f, suggesting a role in stabilizing ligand-receptor interactions. REDX05237’s 8-fluoro and 2,5-difluorophenyl groups may confer broader-spectrum activity but higher metabolic instability .